Cas no 2228134-77-6 (3,3,3-Trifluoro-2-(3-methoxy-2-methylphenyl)propan-1-amine)

• Product Name: 3,3,3-Trifluoro-2-(3-methoxy-2-methylphenyl)propan-1-amine
• CAS No: 2228134-77-6
• MF: C₁₁H₁₄F₃NO
• MW: 233.230173587799
• CID: 5792638
• PubChem ID: 165632327
• Update Time: 2025-06-12

3,3,3-Trifluoro-2-(3-methoxy-2-methylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1969759
• 3,3,3-trifluoro-2-(3-methoxy-2-methylphenyl)propan-1-amine
• 2228134-77-6
• 3,3,3-Trifluoro-2-(3-methoxy-2-methylphenyl)propan-1-amine

• Inchi： 1S/C11H14F3NO/c1-7-8(4-3-5-10(7)16-2)9(6-15)11(12,13)14/h3-5,9H,6,15H2,1-2H3
• InChI Key： ZTDHNVSRJOBQKH-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC=C(C=1C)OC)(F)F

Computed Properties

• Exact Mass: 233.10274856g/mol
• Monoisotopic Mass: 233.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 3,3,3-Trifluoro-2-(3-methoxy-2-methylphenyl)propan-1-amine

Introduction to 3,3,3-Trifluoro-2-(3-methoxy-2-methylphenyl)propan-1-amine (CAS No. 2228134-77-6)

3,3,3-Trifluoro-2-(3-methoxy-2-methylphenyl)propan-1-amine, identified by the CAS number 2228134-77-6, is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for further exploration in drug discovery and development. The presence of fluorine atoms in its molecular structure imparts distinct physicochemical characteristics, which can influence its metabolic stability, binding affinity, and overall pharmacological activity.

The molecular framework of 3,3,3-Trifluoro-2-(3-methoxy-2-methylphenyl)propan-1-amine consists of a trifluoromethyl-substituted propanamine moiety linked to a phenyl ring that is further modified with a methoxy group at the 3-position. This specific arrangement of substituents contributes to its potential as a bioisostere or scaffold for developing novel therapeutic agents. The trifluoromethyl group, in particular, is well-documented for its ability to enhance metabolic stability and binding interactions with biological targets, which are critical factors in the design of small-molecule drugs.

In recent years, there has been a surge in research focused on fluorinated compounds due to their remarkable impact on drug efficacy and pharmacokinetics. The incorporation of fluorine into pharmaceutical molecules has been shown to improve their bioavailability, reduce susceptibility to enzymatic degradation, and modulate receptor interactions. 3,3,3-Trifluoro-2-(3-methoxy-2-methylphenyl)propan-1-amine exemplifies this trend, as its structural features align with the principles that underpin modern drug design strategies.

One of the most compelling aspects of this compound is its potential application in the development of central nervous system (CNS) therapeutics. Fluorinated amines have been extensively studied for their role in modulating neurotransmitter systems and have shown promise in treating neurological disorders such as depression, anxiety, and neurodegenerative diseases. The unique combination of substituents in 3,3,3-Trifluoro-2-(3-methoxy-2-methylphenyl)propan-1-amine may confer selectivity for specific CNS receptors or enzymes, thereby offering a novel approach to pharmacotherapy.

Moreover, the compound's structural similarity to known bioactive molecules suggests that it could serve as a starting point for structure-based drug design. By leveraging computational modeling techniques such as molecular docking and virtual screening, researchers can explore the interactions between 3,3,3-Trifluoro-2-(3-methoxy-2-methylphenyl)propan-1-amine and potential biological targets. This approach has already demonstrated success in identifying lead compounds for various therapeutic indications.

Recent advancements in synthetic methodologies have also facilitated the efficient preparation of fluorinated amines like CAS No. 2228134-77-6. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have enabled chemists to construct complex molecular architectures with high precision. These innovations have not only improved the accessibility of fluorinated compounds but also opened new avenues for exploring their pharmacological potential.

The pharmacokinetic profile of 3,3,3-Trifluoro-2-(3-methoxy-2-methylphenyl)propan-1-amine is another area of interest. Fluorine substitution can significantly influence drug absorption, distribution, metabolism, and excretion (ADME) properties. Studies have indicated that trifluoromethyl groups can prolong drug half-life by reducing oxidative metabolism. Additionally, the presence of lipophilic substituents may enhance blood-brain barrier penetration, which is crucial for CNS drugs.

In conclusion, CAS No. 2228134-77: This compound represents an exciting opportunity for medicinal chemists to develop next-generation therapeutics. Its unique structural features and favorable physicochemical properties position it as a promising candidate for further investigation across multiple disease areas. As research continues to uncover new applications for fluorinated compounds, CAS No 2228134: will undoubtedly play a significant role in shaping the future of pharmaceutical innovation.